Cas no 50548-40-8 (1-Dibenzofuranamine)

• Product Name: 1-Dibenzofuranamine
• CAS No: 50548-40-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 1572524
• PubChem ID: 603099
• Update Time: 2025-10-19

1-Dibenzofuranamine Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzofuranamine
• dibenzofuran-1-amine
• 1-Aminodibenzofuran
• SCHEMBL2337790
• 8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-3-AMINE
• Dibenzo[b,d]furan-1-amine #
• MFCD01461772
• dibenzofuranamine
• AKOS001740998
• 50548-40-8
• F71557
• STK759561
• DTXSID20345263
• Dibenzo[b,d]furan-1-amine
• BS-51847
• CS-0312118
• SR-01000522980
• SY280419
• DB-291347
• SR-01000522980-1
• DTXCID70296337
• AG-205/12229377

• Inchi： 1S/C12H9NO/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H,13H2
• InChI Key： RCDMUNHSQCVVBJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202 ºC
• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• PSA: 39.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans